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Compound of Interest

Compound Name: D-ornithine

Cat. No.: B1583779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

D-ornithine, a non-proteinogenic amino acid, plays a crucial role in various physiological and

pathological processes. Understanding its transport across cellular membranes is paramount

for developing targeted therapeutic strategies. This guide provides a comparative analysis of

transporters involved in D-ornithine uptake, focusing on the validation of the mitochondrial

ornithine transporter ORC2 as a key player. We present supporting experimental data, detailed

methodologies, and a clear workflow to aid researchers in this field.

Performance Comparison of D-Ornithine
Transporters
The following table summarizes the substrate specificity and transport characteristics of key

mitochondrial transporters implicated in ornithine uptake. This data highlights the distinct role of

ORC2 in transporting D-ornithine compared to its isoform, ORC1.
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Transporter Substrate(s)
D-Ornithine
Transport

Key
Characteristic
s

Reference

ORC1 (Ornithine

Carrier 1)

L-ornithine, L-

lysine, L-

arginine, L-

citrulline

Low to negligible

Predominant

isoform in most

tissues; crucial

for the urea

cycle. Mutations

are associated

with

hyperornithinemi

a-

hyperammonemi

a-

homocitrullinuria

(HHH)

syndrome.

[1][2]

ORC2 (Ornithine

Carrier 2)

L-ornithine, L-

lysine, L-

arginine, L-

citrulline, D-

ornithine, D-

lysine, D-

arginine, L-

homoarginine, L-

& D-histidine

Yes

Broader

substrate

specificity than

ORC1. Can

partially

compensate for

defective ORC1

in HHH

syndrome.

[1][3]

CAT-1 (Cationic

Amino Acid

Transporter 1)

L-ornithine, L-

arginine, L-lysine

Potential

(primarily studied

for L-isomers)

A plasma

membrane

transporter

involved in the

uptake of

cationic amino

acids. Its role in

D-ornithine

transport is yet to

be fully

[4]
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elucidated but

represents a

potential

alternative

pathway.

Experimental Validation Workflow
The following diagram illustrates a comprehensive workflow for validating the role of a specific

transporter, such as ORC2, in D-ornithine uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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